Cas no 1213547-94-4 ((1S)-1-(3-ethoxyphenyl)ethanamine;hydrochloride)

• Product Name: (1S)-1-(3-ethoxyphenyl)ethanamine;hydrochloride
• CAS No: 1213547-94-4
• MF: C₁₀H₁₆ClNO
• MW: 201.693141937256
• MDL: MFCD11101156
• CID: 1030335
• PubChem ID: 45072379
• Update Time: 2024-11-03

(1S)-1-(3-ethoxyphenyl)ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3-Ethoxyphenyl)ethanamine hydrochloride
• (S)-1-(3-Ethoxyphenyl)ethamine hydrochloride
• EN300-7406592
• (1s)-1-(3-ethoxyphenyl)ethylamine hcl
• AKOS015846671
• CS-0442509
• [(1S)-1-(3-ethoxyphenyl)ethyl]amine hydrochloride
• (S)-1-(3-Ethoxyphenyl)ethanaminehydrochloride
• MFCD11101156
• (S)-1-(3-ethoxyphenyl)ethan-1-amine hydrochloride
• (1S)-1-(3-ethoxyphenyl)ethanamine;hydrochloride
• 1213547-94-4
• (1S)-1-(3-ethoxyphenyl)ethan-1-amine hydrochloride
• (1S)-1-(3-Ethoxyphenyl)ethan-1-amine--hydrogen chloride (1/1)
• BS-41718
• Y10280
• (1S)-1-(3-ETHOXYPHENYL)ETHYLAMINE hydrochloride
• DTXSID40662540
• (1S)-1-(3-Ethoxyphenyl)ethanamine HCl
• DS-017912

• MDL： MFCD11101156
• Inchi： 1S/C10H15NO.ClH/c1-3-12-10-6-4-5-9(7-10)8(2)11;/h4-8H,3,11H2,1-2H3;1H/t8-;/m0./s1
• InChI Key： UYWPZDCMKKGEQP-QRPNPIFTSA-N
• SMILES： Cl.O(CC)C1=CC=CC(=C1)[C@H](C)N

Computed Properties

• Exact Mass: 201.0920418g/mol
• Monoisotopic Mass: 201.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers